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This technical guide provides an in-depth overview of the early research findings for AMG 410,

a novel, non-covalent, pan-KRAS inhibitor developed by Amgen. The information presented is

based on preclinical data and early clinical trial information, offering a comprehensive look at

the compound's mechanism of action, efficacy, and the experimental methodologies used in its

initial evaluation.

Introduction to AMG 410
AMG 410 is an orally bioavailable small molecule designed to address a broad range of KRAS

mutations, which are prevalent in numerous cancers, including non-small cell lung cancer

(NSCLC), colorectal cancer (CRC), and pancreatic ductal adenocarcinoma (PDAC)[1][2][3][4].

Unlike first-generation KRAS inhibitors that target specific mutations like G12C, AMG 410 is a

pan-KRAS inhibitor with a unique dual-state activity, binding to both the active GTP-bound and

inactive GDP-bound forms of the protein[1][5][6]. This allows for a more comprehensive

blockade of KRAS signaling. A key feature of AMG 410 is its high selectivity for KRAS over

other RAS isoforms like HRAS and NRAS, which is anticipated to result in a more favorable

safety profile[1][5][6].
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Quantitative Data Summary
The following tables summarize the key quantitative data from early preclinical studies of AMG

410.

Table 1: In Vitro Binding Affinity and Cellular Potency
Parameter Value Cell Lines/Conditions

IC50 (Binding)

KRAS G12D 1-4 nM[1] Biochemical Assay

KRAS G12V 1-4 nM[1] Biochemical Assay

KRAS G13D 1-4 nM[1] Biochemical Assay

Kd (Dissociation Constant)

GDP-bound KRAS 1 nM[5] Biochemical Assay

GTP-bound KRAS 22 nM[5] Biochemical Assay

Antiproliferative Activity

Median IC50 (KRAS-mutant

cells)
12 nM[5] Cellular Assay

Median IC50 (non-KRAS-

transformed cells)
>5 µM[5] Cellular Assay

Table 2: In Vivo Efficacy in Xenograft Models
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Cancer Type Xenograft Model Dosing Outcome

Pancreatic Cancer
Panc 04.03 (KRAS

G12D)
30 mg/kg, PO, BID Tumor Stasis[6]

Pancreatic Cancer
Panc 04.03 (KRAS

G12D)
100 mg/kg, PO, BID Tumor Regression[6]

NSCLC
NHI-H358 (KRAS

G12C)
Not Specified

Potent Tumor Growth

Inhibition[6]

Colorectal Cancer SW620 (KRAS G12V) Not Specified
Potent Tumor Growth

Inhibition[6]

Colorectal Cancer
CRC PDX #030119

(KRAS G12C)
Not Specified

Potent Tumor Growth

Inhibition[6]

Signaling Pathway and Mechanism of Action
AMG 410 acts as an allosteric inhibitor of KRAS, binding to a pocket on the protein that is

present in both the "on" (GTP-bound) and "off" (GDP-bound) states. This dual-state inhibition is

a key differentiator from earlier KRAS inhibitors that only target the inactive state. By blocking

both forms, AMG 410 can more effectively shut down the downstream signaling cascade that

drives tumor growth and proliferation. The diagram below illustrates the KRAS signaling

pathway and the point of intervention for AMG 410.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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